Cas no 1824633-95-5 (2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one)

• Product Name: 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one
• CAS No: 1824633-95-5
• MF: C₆H₄BrNOS
• MW: 218.07105922699
• MDL: MFCD24847947
• CID: 4708958
• Update Time: 2025-05-21

2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-5,6-DIHYDRO-4H-THIENO[2,3-C]PYRROL-4-ONE
• 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one

• MDL： MFCD24847947
• Inchi： 1S/C6H4BrNOS/c7-5-1-3-4(10-5)2-8-6(3)9/h1H,2H2,(H,8,9)
• InChI Key： LVTLVFJHHQPTAW-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(NCC=2S1)=O

Computed Properties

• Exact Mass: 216.91970 g/mol
• Monoisotopic Mass: 216.91970 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.07
• XLogP3: 1.5
• Topological Polar Surface Area: 57.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one

Research Briefing on 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one (CAS: 1824633-95-5): Recent Advances and Applications

2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one (CAS: 1824633-95-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential as a building block for drug discovery.

Recent studies have highlighted the versatility of 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one as a key intermediate in the synthesis of various bioactive molecules. Its brominated thienopyrrolone scaffold makes it an attractive candidate for further functionalization, enabling the development of novel compounds with enhanced pharmacological properties. Researchers have successfully employed this compound in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs, demonstrating its broad applicability in drug design.

One of the most notable advancements in this area is the use of 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one in the development of targeted cancer therapies. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific oncogenic kinases, with promising selectivity profiles. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several lead candidates for further preclinical evaluation.

In addition to its role in oncology, 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one has also been explored for its potential in treating infectious diseases. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents based on this scaffold, which showed significant activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a new class of antibiotics.

The synthesis of 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one has also seen recent improvements, with researchers developing more efficient and scalable methods. A study in Organic Process Research & Development described a novel catalytic approach that reduces the number of synthetic steps and improves overall yield, making the compound more accessible for large-scale applications. This advancement is particularly important for industrial-scale production, where cost-effectiveness and reproducibility are critical factors.

Looking ahead, the potential applications of 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one are expected to expand further, with ongoing research exploring its use in neurodegenerative diseases and autoimmune disorders. Preliminary data from in vitro and in vivo studies suggest that derivatives of this compound may modulate key pathways involved in these conditions, offering new therapeutic avenues. However, further validation through clinical trials will be necessary to fully realize its potential.

In conclusion, 2-Bromo-5,6-dihydro-4H-thieno[2,3-C]pyrrol-4-one (CAS: 1824633-95-5) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases. Recent advancements in its synthesis and biological evaluation underscore its value as a versatile building block for drug discovery. As research continues to uncover new opportunities for this compound, it is poised to play an increasingly important role in the development of next-generation therapeutics.